Cas no 484022-71-1 (8-methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide)

• Product Name: 8-methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide
• CAS No: 484022-71-1
• MF: C₁₆H₁₇NO₅
• MW: 303.309884786606
• MDL: MFCD02748412
• CID: 5232203
• Update Time: 2025-11-01

8-methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide

• MDL： MFCD02748412
• Inchi： 1S/C16H17NO5/c1-20-13-6-2-4-10-8-12(16(19)22-14(10)13)15(18)17-9-11-5-3-7-21-11/h2,4,6,8,11H,3,5,7,9H2,1H3,(H,17,18)
• InChI Key： XMAQQXKECYXMLN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C(NCC1CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 8-methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide

8-Methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide (CAS No. 484022-71-1): A Comprehensive Overview

8-Methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide, with the CAS number 484022-71-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromene derivatives and exhibits a unique structure that combines a chromene core with a tetrahydrofuran moiety, making it a promising candidate for various biological applications.

The chemical structure of 8-methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide is characterized by a chromene ring system, which is a six-membered benzene ring fused to a five-membered pyran ring. The presence of an 8-methoxy group and a 2-keto group further enhances its structural complexity. Additionally, the N-substituted tetrahydrofuran moiety adds to its pharmacological potential by introducing additional functional groups that can interact with biological targets.

Recent studies have explored the biological activities of 8-methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. These findings are supported by molecular docking studies that demonstrate the compound's ability to bind to key inflammatory mediators.

Beyond its anti-inflammatory properties, 8-methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide has also been investigated for its antioxidant activity. Free radicals and oxidative stress are implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative damage, making it a potential therapeutic agent for these conditions.

In the realm of cancer research, 8-methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel anticancer drug with minimal side effects.

The pharmacokinetic properties of 8-methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide have also been studied to assess its suitability for therapeutic use. Initial results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate, and it exhibits good stability in physiological conditions. These characteristics make it a viable candidate for further preclinical and clinical development.

In conclusion, 8-methoxy-2-oxo-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide (CAS No. 484022-71-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in the future.